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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-
Bromododecane-d3

This guide provides a comprehensive overview of the safety, handling, and physicochemical
properties of 1-Bromododecane-d3, targeted at researchers, scientists, and professionals in
drug development. The information is compiled from various safety data sheets and chemical
databases.

Substance Identification

e Chemical Name: 1-Bromododecane-12,12,12-d3[1]

Synonyms: n-Dodecyl Bromide-d3, Lauryl Bromide-12,12,12-d3[1][2]

CAS Number: 204259-68-7[1][2]

Chemical Formula: CD3(CH2)11Br[1]

Molecular Weight: 252.25 g/mol [1][2]

Note: Much of the available safety and toxicological data is for the non-deuterated analogue, 1-
Bromododecane (CAS: 143-15-7). Due to the structural similarity, the safety precautions are
considered analogous.
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Hazard Identification

1-Bromododecane is classified as an irritant.[3] Key hazard statements include:

o H315: Causes skin irritation.[3][4][5]

e H319: Causes serious eye irritation.[3][4][5]

e H335: May cause respiratory irritation.[3][4][5]

It is a combustible liquid that may form explosive mixtures with air upon intense heating.[6]
GHS Label Elements:

e Pictogram: GHSO07 (Exclamation mark)[5]

» Signal Word: Warning[2][5][7]

Data Presentation: Physicochemical and
Toxicological Properties

The quantitative data for 1-Bromododecane-d3 and its non-deuterated analogue are
summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Source

Appearance Colorless to light yellow liquid [31[81I9]

Molecular Weight 252.25 g/mol (for d3) [1][2]

249.23 g/mol (non-deuterated) [3][10]

Density 1.050 g/mL at 25 °C (for d3) [2]

1.038 g/mL (non-deuterated) [5]

Melting Point -11to-9°C [2][8][10]

Boiling Point 134-135 °C at 6 mmHg [2][8]

276 °C at 760 mmHg [5][10]

Flash Point 113 °C (235.4 °F) - closed cup [2][5][10]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol [819]
and ether.

Vapor Density 8.6 (vs air) [9][10]

Table 2: Toxicological Data (for non-deuterated 1-Bromododecane)

Route of Exposure  Species Value Source
Oral Rat (female) LD50: > 2500 mg/kg [7]

) LC50: 4200 mg/m3 (2
Inhalation Mouse [11]

h)

Experimental Safety Protocols

Detailed methodologies for safe handling, storage, and emergency procedures are critical

when working with this substance.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][12] Eyewash stations
should be readily available.[12][13]

Skin Protection: Wear chemically impermeable gloves and protective clothing to prevent skin
contact.[7][12]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[4]
[7] If ventilation is inadequate, a self-contained breathing apparatus may be necessary.[6][7]

Handling and Storage

Handling: Avoid breathing vapors or mist.[4][7] Prevent contact with skin and eyes.[7] Use
non-sparking tools to prevent fire from electrostatic discharge.[7] Wash hands thoroughly
after handling.[4][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]
Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[10][12] The designated storage class is 10: Combustible liquids.[2][6]

Accidental Release Measures

Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[6][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[7] Cover drains if necessary.[6]

Cleanup: Remove all sources of ignition.[7] Use spark-proof tools.[7] Absorb the spill with a
liquid-absorbent material (e.g., Chemizorb®).[6]

Disposal: Collect the absorbed material in a suitable, closed container for disposal by an
approved waste disposal plant.[4][7]

First Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] If
feeling unwell, call a POISON CENTER or doctor.[4]
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« If on Skin: Wash with plenty of soap and water.[4] If skin irritation occurs, seek medical
advice.[4] Remove contaminated clothing and wash it before reuse.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing.[4] If eye irritation persists, get medical advice.[4]

Mandatory Visualizations

The following diagrams illustrate key safety workflows and the logical structure of the safety

data sheet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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